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Compound of Interest

Compound Name: Cdk12-IN-3

Cat. No.: B605722 Get Quote

For Immediate Implementation: This guide provides essential safety and logistical information

for researchers, scientists, and drug development professionals working with Cdk12-IN-3.

Adherence to these protocols is critical for ensuring personnel safety and maintaining a secure

laboratory environment. Cdk12-IN-3 is a potent and selective inhibitor of Cyclin-Dependent

Kinase 12 (CDK12) and is intended for research use only.[1][2] Due to its biological activity and

the limited availability of comprehensive toxicity data, this compound should be handled with a

high degree of caution.

Quantitative Data Summary
Comprehensive toxicological data, such as LD50 and permissible exposure limits, for Cdk12-
IN-3 are not publicly available. As is standard for novel research compounds, it should be

treated as a potentially hazardous substance. The following table summarizes the available

identifying information.

Parameter Value Reference

Chemical Formula C23H28F2N8O [3]

Molecular Weight 470.52 g/mol [3]

Appearance Solid [4]

IC50 (CDK12) 491 nM [1][5]

IC50 (CDK13) 79.4 nM [1]
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Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is mandatory when handling Cdk12-IN-3 to

prevent accidental exposure through inhalation, ingestion, or skin contact.

Minimum Required PPE:

Gloves: Two pairs of nitrile gloves are recommended. Change gloves immediately if

contaminated.

Eye Protection: Chemical safety goggles or a face shield must be worn.

Lab Coat: A fully buttoned lab coat is required.

Respiratory Protection: For operations that may generate dust or aerosols, a properly fitted

NIOSH-approved respirator is necessary.

Always inspect PPE for integrity before use. Contaminated PPE should be removed promptly

and disposed of as hazardous waste.

Experimental Protocols: Safe Handling and Storage
Strict adherence to the following procedures is essential for the safe handling and storage of

Cdk12-IN-3.

Engineering Controls
Fume Hood: All work involving the handling of solid Cdk12-IN-3 or the preparation of stock

solutions should be performed in a certified chemical fume hood to minimize inhalation

exposure.

Safety Shower and Eyewash Station: Ensure that a safety shower and eyewash station are

readily accessible and have been recently tested.

Handling Procedures
Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area in the fume hood by lining it with absorbent, disposable bench paper.
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Weighing: If weighing the solid compound, do so within the fume hood. Use a dedicated,

clean spatula and weighing vessel.

Solution Preparation: To prepare a stock solution, add the solvent to the vial containing the

solid Cdk12-IN-3. Cap the vial and vortex to dissolve. If sonication is required, ensure the

vial is securely capped.

Aspiration and Dispensing: When aspirating or dispensing solutions of Cdk12-IN-3, use a

calibrated pipette with a fresh, disposable tip for each transfer.

Post-Handling: After handling, decontaminate all surfaces in the fume hood. Carefully

remove and dispose of all contaminated disposable materials in the designated hazardous

waste container. Wash hands thoroughly with soap and water.

Storage
Short-term (Stock Solutions): Store stock solutions at -20°C for up to one year or at -80°C for

up to two years.[3]

Long-term (Solid): Store the solid compound at -20°C.

General: Keep the container tightly closed in a dry and well-ventilated place.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.

First Aid Measures
Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and rinse the affected area with copious

amounts of water for at least 15 minutes. Seek medical attention.

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
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Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Spill Response
Evacuate: Evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: For small spills, cover with an absorbent, non-combustible material (e.g.,

vermiculite, sand).

Collect: Carefully sweep or scoop up the absorbed material and place it in a sealed container

for disposal.

Decontaminate: Clean the spill area with a suitable decontaminating solution, and then wash

with soap and water.

Dispose: Dispose of all contaminated materials as hazardous waste.

Disposal Plan
All waste materials contaminated with Cdk12-IN-3 must be treated as hazardous chemical

waste.

Solid Waste: This includes contaminated gloves, bench paper, pipette tips, and empty vials.

Place all solid waste in a clearly labeled, sealed hazardous waste container.

Liquid Waste: Collect all liquid waste containing Cdk12-IN-3 in a dedicated, sealed, and

clearly labeled hazardous waste container.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste. Do

not dispose of Cdk12-IN-3 down the drain or in the regular trash.

Visual Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of Cdk12-IN-3, from

preparation to disposal.
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Caption: Workflow for the safe handling of Cdk12-IN-3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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